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Compound of Interest

Compound Name: 2-Chloro-6-methylnicotinonitrile

Cat. No.: B046695 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the experimental setup for key

chemical reactions involving 2-Chloro-6-methylnicotinonitrile. This versatile building block is

a valuable precursor in the synthesis of various heterocyclic compounds, particularly

derivatives of 2-aminopyridine, which are of significant interest in medicinal chemistry and drug

discovery. The protocols detailed below cover amination, hydrolysis, and palladium-catalyzed

cross-coupling reactions.

I. Chemical Transformations of 2-Chloro-6-
methylnicotinonitrile
2-Chloro-6-methylnicotinonitrile serves as a key intermediate for the synthesis of a variety of

functionalized pyridine derivatives. The primary reaction pathways include nucleophilic

substitution of the chloro group and hydrolysis of the nitrile group.
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2-Chloro-6-methylnicotinonitrile

2-Amino-6-methylnicotinonitrile Derivatives

Amination

2-Chloro-6-methylnicotinic Acid

Hydrolysis

Aryl/Vinyl-substituted
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Suzuki-Miyaura Coupling
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Amination

Amination
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Autoclave Reaction
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Reaction Solution containing
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Remove Ammonia
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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